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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzotrifluoride

Cat. No.: B1272928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-methylbenzotrifluoride, a
key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty
chemicals. This document details its physicochemical properties, safety information, and typical
applications, including detailed experimental protocols for common cross-coupling reactions.

Core Properties and Safety Data

5-Bromo-2-methylbenzotrifluoride, also known as 4-Bromo-2-(trifluoromethyl)toluene, is a
halogenated aromatic compound with the chemical formula CsHeBrFs.[1] Its unique substitution
pattern, featuring a bromine atom, a methyl group, and a trifluoromethyl group on the benzene
ring, makes it a versatile building block in organic synthesis.[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Bromo-2-
methylbenzotrifluoride.
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Property Value Source(s)
CAS Number 86845-27-4 [3]
Molecular Formula CsHeBrFs [1]
Molecular Weight 239.032 g/mol [1]
Density 1.5+0.1 g/cm3 [1]
Boiling Point 181.8 + 35.0 °C at 760 mmHg [1]
Flash Point 69.7 £ 21.8°C [1]
LogP 3.71 [1]
Vapour Pressure 1.1 £ 0.3 mmHg at 25°C [1]
Refractive Index 1.475 [1]

Safety and Handling

5-Bromo-2-methylbenzotrifluoride is classified as a combustible liquid and is harmful if
inhaled, in contact with skin, or if swallowed.[1] It is known to cause skin and serious eye
irritation and may cause respiratory irritation.[4]

Hazard Statements:[4]

H227: Combustible liquid

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
Precautionary Measures:[4]
e P261: Avoid breathing mist/vapours/spray.

e P271: Use only outdoors or in a well-ventilated area.
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o P280: Wear protective gloves, protective clothing, eye protection, and face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Proper handling procedures include working in a chemical fume hood and using personal
protective equipment such as safety goggles, chemical-resistant gloves, and laboratory
clothing.[1] In case of fire, appropriate extinguishing media should be used, and self-contained
breathing apparatus should be worn.[4]

Spectroscopic Data

While experimentally obtained spectra for 5-Bromo-2-methylbenzotrifluoride are not readily
available in the public domain, the expected spectral characteristics can be predicted based on
its structure and data from analogous compounds.

e 'H NMR: The proton NMR spectrum is expected to show signals in the aromatic region
corresponding to the three protons on the benzene ring. The methyl group will appear as a
singlet further upfield.

e 13C NMR: The carbon NMR spectrum will display eight distinct signals corresponding to the
eight carbon atoms in the molecule. The carbon attached to the trifluoromethyl group will
show a characteristic quartet due to C-F coupling.

e 19F NMR: The fluorine NMR spectrum is expected to show a singlet for the three equivalent
fluorine atoms of the trifluoromethyl group.

o Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the
molecular weight of the compound (239.03 g/mol ). A characteristic isotopic pattern for a
bromine-containing compound (approximately 1:1 ratio for M and M+2 peaks) will be
observed.

Applications in Organic Synthesis
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5-Bromo-2-methylbenzotrifluoride is a valuable intermediate in organic synthesis, primarily
utilized in the construction of more complex molecules for the pharmaceutical and
agrochemical industries. The bromine atom serves as a versatile handle for various cross-
coupling reactions, allowing for the formation of new carbon-carbon and carbon-heteroatom
bonds.

Experimental Protocols

The following are detailed, adaptable protocols for two common and powerful cross-coupling
reactions involving aryl bromides like 5-Bromo-2-methylbenzotrifluoride: the Suzuki-Miyaura
Coupling and the Buchwald-Hartwig Amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon
bond between an organoboron compound and an organohalide.

Reaction Scheme:
Ar-Br + R-B(OH)2 --(Pd catalyst, Base)--> Ar-R
Detailed Protocol:

e Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),
combine 5-Bromo-2-methylbenzotrifluoride (1.0 equiv.), the desired arylboronic acid (1.1-
1.5 equiv.), a palladium catalyst such as Pd(PPhs)4 (0.01-0.05 equiv.), and a base, typically
an aqueous solution of Na2COs or K2COs (2.0-3.0 equiv.).

e Solvent Addition: Add a degassed solvent system, commonly a mixture of an organic solvent
like toluene, dioxane, or DMF, and water.

o Reaction Execution: Heat the reaction mixture with vigorous stirring to a temperature
typically between 80-120 °C.

e Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or
gas chromatography-mass spectrometry (GC-MS).
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e Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

 Purification: Dry the organic layer over anhydrous Na2SOa4 or MgSOa, filter, and concentrate
under reduced pressure. The crude product is then purified by column chromatography on
silica gel.

Preparation

Reaction Work-up & Purification
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Suzuki Coupling Experimental Workflow

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the
formation of carbon-nitrogen bonds.

Reaction Scheme:
Ar-Br + R2NH --(Pd catalyst, Base)--> Ar-NR:z
Detailed Protocol:

o Reaction Setup: In a glovebox or under an inert atmosphere, charge a dry reaction vessel
with a palladium precursor (e.g., Pdz2(dba)s or Pd(OAc)2), a suitable phosphine ligand (e.g.,
BINAP, Xantphos), and a strong, non-nucleophilic base (e.g., sodium tert-butoxide).

o Reagent Addition: Add 5-Bromo-2-methylbenzotrifluoride (1.0 equiv.) and the desired
amine (1.0-1.2 equiv.).

¢ Solvent Addition: Add an anhydrous, deoxygenated solvent such as toluene or dioxane.
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o Reaction Execution: Seal the vessel and heat the mixture with stirring to a temperature
typically between 80-110 °C.

e Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

o Work-up: After cooling to room temperature, quench the reaction with water or a saturated
agueous solution of NH4Cl. Extract the product with an organic solvent.

 Purification: Wash the combined organic layers with brine, dry over an anhydrous drying
agent, and concentrate in vacuo. The residue is then purified by flash chromatography.

Reaction Setup (Inert)

Reaction Purification
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Buchwald-Hartwig Amination Workflow

Conclusion

5-Bromo-2-methylbenzotrifluoride is a valuable and versatile chemical intermediate with
significant applications in the synthesis of complex organic molecules. Its well-defined
physicochemical properties and the reactivity of its bromine substituent make it a key building
block for researchers and chemists in the pharmaceutical and agrochemical industries. Proper
handling and adherence to safety protocols are essential when working with this compound.
The provided experimental protocols for Suzuki-Miyaura coupling and Buchwald-Hartwig
amination serve as a foundation for its synthetic utility, enabling the development of novel
compounds with potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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